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Crops (2025 Season)
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Compound Focus: Fluazifop-p-butyl

CAS No.: 79241-46-6

Cat. No.: S614044

The table below summarizes new and updated herbicide products relevant for broadleaved crops, based on
the latest market introductions and label expansions [1] [2]. Always consult the official product label for

specific application rates, timing, and crop suitability before use.

Product Active Herbicide Application Key Target
. Target Crops L.
Name Ingredient(s) Group(s) Timing Weeds
Zalo [1] quizalofop-P- 1,10 Glufosinate- Postemergence Annual
ethyl, glufosinate resistant (POST) broadleaf
ammonium Soybeans, weeds and
Canola grasses
Surtain saflufenacil, 14, 15 Field Corn Preemergence Annual
[1] pyroxasulfone (PRE) & early grasses and
POST broadleaf
weeds
Beyond imazamox 2 Clearfield & Postemergence Broadleaf
Xtra [1] Conventional (POST) and grass
Crops (e.g., dry species
beans, peas,
alfalfa)
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Product
Name

Liberty
Ultra [1]

Resicore
REV [1]

Kyber
Pro [1]

Anthem
Flex [1]

Reviton

(2]

Active
Ingredient(s)

L-glufosinate

acetochlor,
mesotrione,
clopyralid

flumioxazin,
metribuzin,
pyroxasulfone

pyroxasulfone,
carfentrazone-
ethyl

Tergeo (a PPO
inhibitor)

Herbicide
Group(s)

10

15, 27,4

14,5, 15

15, 14

14

Target Crops

Glufosinate-
resistant
Soybeans, Corn

Field Corn

Soybeans

Peas, Lentils,
Sunflowers,
Potatoes, etc.

Barley, Canola,
Peanuts, Pulse
crops (dry peas)

Application
Timing

Postemergence
(POST)

Preplant, PRE,
POST

Preplant &
Preemergence (up
to 3 days after
planting)

PRE & early POST

Burndown, Harvest
Aid, Layby (Cotton)

Key Target
Weeds

Broad-
spectrum
weed
control

Broadleaf
and grass
species

Broadleaf
and grass
species

Broadleaf
and grass
species

Controls
>50
broadleaf
and grass
weeds

Detailed Experimental Protocol: UAV-Based Weed

Detection and Classification

The following methodology is adapted from a research study that successfully used Unmanned Aerial

Vehicles (UAVs) and Artificial Neural Networks (ANNs) to discriminate between broad-leaved and grass

weeds in wide-row crops like sunflower and cotton [3]. This protocol provides a robust framework for

generating precise weed maps for site-specific management.
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Field Setup and Data Acquisition

e Crop Selection: Conduct the study in wide-row broadleaf crops (e.g., sunflower, cotton) at an early
growth stage (approximately 3-4 weeks after sowing), when the crop height is around 15-20 cm [3].

¢ Platform and Sensor: Utilize a UAV (e.g., a quadcopter model MD4-1000) equipped with a high-
resolution RGB camera (e.g., 24-megapixel Sony ILCE-6000). The UAV should be capable of
autonomous flight via a waypoint navigation system [3].

¢ Flight Parameters: Plan the flight to occur around solar noon to minimize shadows. Configure the
UAV to fly at an altitude of 20 meters, achieving a ground spatial resolution of approximately 4
mm/pixel. Set image overlap to at least 74% (forward) and 70% (sideways) to ensure high-quality
3D model reconstruction [3].

¢ Ground Control: Establish and survey at least six Ground Control Points (GCPs) distributed
across the field (corners and center) using a high-precision GNSS receiver to ensure accurate
georeferencing [3].

Image Processing and Orthomosaic Generation

o Software: Process the captured UAV images using photogrammetric software such as Agisoft
PhotoScan Professional.
e Workflow:
o Generate a 3D Point Cloud: Use the Structure-from-Motion (SfM) technique to create a
dense 3D point cloud of the field.
o Build a Digital Surface Model (DSM): Derive a DSM from the point cloud to obtain height
information for each point.
o Produce an Orthomosaic: Generate a georeferenced, high-resolution orthomosaic image of
the entire field by merging all individual photos, correcting for perspective and topographic
distortions [3].

Object-Based Image Analysis (OBIA) and Classification

¢ Image Segmentation: Segment the orthomosaic into meaningful objects (groups of pixels) rather
than classifying individual pixels. This helps reduce heterogeneity and incorporates spatial, spectral,
and contextual information [3].
¢ Feature Extraction: For each segmented object, extract features that will be used for classification.
In the context of deep learning, this step is often automated by the neural network, but it can involve
manual calculation of:
o Spectral Features: Mean and standard deviation of Red, Green, and Blue values.
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o Morphological Features: Area, perimeter, and shape descriptors (e.g., roundness, elongation).

o Textural Features: Data derived from Grey-Level Co-occurrence Matrices (GLCM) like contrast
and homogeneity [4].

¢ Model Training and Execution:

o Classifier: Employ a Multilayer Perceptron (MLP), a type of Artificial Neural Network, to
perform the classification [3].

o Training: Manually label a set of objects from the orthomosaic into classes: Crop, Broad-
leaved Weeds, Grass Weeds, and Soil. Use this labeled dataset to train the MLP model.

o Output: The model will classify all objects in the field, producing a final weed infestation map
that differentiates between the two weed types.

The workflow for this protocol is visualized in the following diagram:

Field Setup & Plan Flight = Deploy GCPs

'

UAV Flight & Acquire RGB Imagery

:

Image Processing & Generate 3D Point Cloud (SfM) # Build Digital Surface Model (DSM) - Create Georeferenced Orthomosaic

'

Weed Classification & Segment Image into Objects (OBIA) —# Extract Spectral & Morphological Features - Train MLP Neural Network - Classify Objects (Crop, Weed, Soil) # Generate Weed Map

Click to download full resolution via product page

Herbicide Resistance Management: Site of Action
Classification

A critical component of sustainable weed control is rotating herbicides with different sites of action (SOA) to

delay resistance. The "Take Action Herbicide Classification Chart" is a key resource that organizes
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herbicides by their group number, color-codes them for easy reference, and lists resistant weed species [5].

The logical structure of this classification system is shown below.

(Herbicide Site of Action)

:

(Formulated Products @esistant Weed Specieg Group Number & CoIoD

l l

(Active Ingredients) G\id in SOA RotatiorD

l i

(Premix Herbicide Products) @elay Herbicide Resistancea

Click to download full resolution via product page

Discussion and Future Directions

Integrating the protocols and products described creates a powerful framework for precision weed
management. The herbicide SOA chart guides the creation of robust, anti-resistance spray programs [5],
while the UAV/ANN detection protocol enables timely and targeted herbicide application, minimizing

environmental impact [3].

Future research should focus on fusing multiple data sources. For instance, combining the high-resolution
spatial data from UAVs with hyperspectral or multispectral sensors could improve the discrimination
between weed species that are visually similar [4]. Furthermore, leveraging deeper Convolutional Neural
Networks (CNNs) could automate and enhance the feature extraction and classification process, potentially

identifying specific weed species, not just groups [4].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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